Cas no 2138123-69-8 (1-(5-Hydroxy-2,2-dimethylcyclohexyl)-5-methyl-1,2-dihydropyrimidin-2-one)

• Product Name: 1-(5-Hydroxy-2,2-dimethylcyclohexyl)-5-methyl-1,2-dihydropyrimidin-2-one
• CAS No: 2138123-69-8
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 5982355
• PubChem ID: 165956879
• Update Time: 2025-07-16

1-(5-Hydroxy-2,2-dimethylcyclohexyl)-5-methyl-1,2-dihydropyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2138123-69-8
• EN300-1161507
• 1-(5-hydroxy-2,2-dimethylcyclohexyl)-5-methyl-1,2-dihydropyrimidin-2-one
• 1-(5-Hydroxy-2,2-dimethylcyclohexyl)-5-methyl-1,2-dihydropyrimidin-2-one

• Inchi： 1S/C13H20N2O2/c1-9-7-14-12(17)15(8-9)11-6-10(16)4-5-13(11,2)3/h7-8,10-11,16H,4-6H2,1-3H3
• InChI Key： XHXXGFNLDVZROW-UHFFFAOYSA-N
• SMILES： OC1CCC(C)(C)C(C1)N1C(N=CC(C)=C1)=O

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.9Ų

Additional information on 1-(5-Hydroxy-2,2-dimethylcyclohexyl)-5-methyl-1,2-dihydropyrimidin-2-one

Introduction to 1-(5-Hydroxy-2,2-dimethylcyclohexyl)-5-methyl-1,2-dihydropyrimidin-2-one (CAS No. 2138123-69-8)

1-(5-Hydroxy-2,2-dimethylcyclohexyl)-5-methyl-1,2-dihydropyrimidin-2-one, identified by its CAS number 2138123-69-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's framework incorporates a dihydropyrimidinone core, which is a well-known scaffold in medicinal chemistry, often employed in the synthesis of bioactive molecules.

The< b>5-Hydroxy-2,2-dimethylcyclohexyl substituent appended to the dihydropyrimidinone ring introduces a bulky, sterically hindered hydroxyl group into the molecular structure. This feature not only influences the compound's physicochemical properties but also opens up possibilities for diverse interactions with biological targets. The presence of the< b>5-methyl group further modulates the electronic and steric environment of the molecule, potentially enhancing its binding affinity and selectivity towards specific biological receptors.

In recent years, there has been a surge in research focused on developing innovative therapeutic strategies targeting various diseases. Among these efforts, compounds with dihydropyrimidinone cores have been extensively studied due to their versatility in drug design. The< b>1-(5-Hydroxy-2,2-dimethylcyclohexyl)-5-methyl-1,2-dihydropyrimidin-2-one structure represents a promising candidate for further exploration in this context. Its unique combination of functional groups makes it a valuable building block for designing molecules with tailored pharmacological properties.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have investigated its interactions with enzymes and receptors relevant to various pathological conditions. Preliminary findings suggest that< b>1-(5-Hydroxy-2,2-dimethylcyclohexyl)-5-methyl-1,2-dihydropyrimidin-2-one exhibits inhibitory activity against certain enzymes involved in inflammatory pathways. This observation aligns with the growing interest in developing anti-inflammatory agents that target specific enzymatic cascades.

5-Hydroxy-2,2-dimethylcyclohexyl moiety has been shown to enhance the metabolic stability of related compounds, making it an attractive feature for drug development. By incorporating this group into< b>1-(5-Hydroxy-2,2-dimethylcyclohexyl)-5-methyl-1,2-dihydropyrimidin-2-one, researchers aim to improve the bioavailability and duration of action of potential therapeutic agents derived from this scaffold.

The synthesis of< b>1-(5-Hydroxy-2,2-dimethylcyclohexyl)-5-methyl-1,2-dihydropyrimidin-2-one involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such complex molecules. The process typically begins with the formation of the dihydropyrimidinone core through condensation reactions between appropriate precursors. Subsequent functionalization steps introduce the< b>5-Hydroxy-2,2-dimethylcyclohexyl and< b>5-methyl groups via selective reactions such as alkylation and hydroxyl group introduction.

The synthetic route also emphasizes the importance of regioselectivity and stereocontrol in constructing biologically active molecules. The careful selection of reaction conditions ensures that the desired stereoisomer is obtained without significant impurities. This level of precision is crucial for evaluating the pharmacological activity of< b>1-(5-Hydroxy-2,2-dimethylcyclohexyl)-5-methyl-1,2-dihydropyrimidin-2-one, as different stereoisomers can exhibit varying biological profiles.

In conclusion,< b>1-(5-Hydroxy-2,2-dimethylcyclohexyl)-5-methyl-1,2-dihydropyrimidin-2-one (CAS No. 2138123-69-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and preliminary pharmacological findings make it a compelling candidate for further investigation. As research in drug discovery continues to evolve, compounds like this one will play a crucial role in developing innovative therapeutic strategies for unmet medical needs.